N-(2,3-dimethylphenyl)-4-[(methylsulfonyl)amino]benzamide

• IUPAC Name: N-(2,3-dimethylphenyl)-4-(methanesulfonamido)benzamide
• InChI: InChI=1S/C16H18N2O3S/c1-11-5-4-6-15(12(11)2)17-16(19)13-7-9-14(10-8-13)18-22(3,20)21/h4-10,18H,1-3H3,(H,17,19)
• InChI Key: JAWBLVIQBZBEDW-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C(=CC=C1)NC(=O)C2=CC=C(C=C2)NS(=O)(=O)C)C
• Molecular Formula: C16H18N2O3S
• Molecular Weight: 318.4 g/mol

Description

N-(2,3-dimethylphenyl)-4-[(methylsulfonyl)amino]benzamide, also known as MSA-N, is a chemical compound that has been the subject of scientific research due to its potential applications in various fields.

Mechanism of Action

The mechanism of action of N-(2,3-dimethylphenyl)-4-[(methylsulfonyl)amino]benzamide involves the inhibition of protein kinase C (PKC) activity. PKC is an enzyme that plays a key role in cell signaling and is involved in various cellular processes, including cell growth and division. By inhibiting PKC activity, N-(2,3-dimethylphenyl)-4-[(methylsulfonyl)amino]benzamide can prevent the growth and proliferation of cancer cells.
Biochemical and Physiological Effects
Studies have shown that N-(2,3-dimethylphenyl)-4-[(methylsulfonyl)amino]benzamide has various biochemical and physiological effects. In addition to its anti-cancer properties, N-(2,3-dimethylphenyl)-4-[(methylsulfonyl)amino]benzamide has also been shown to have anti-inflammatory and anti-oxidant properties. It can also improve insulin sensitivity and reduce blood glucose levels.

Advantages and Limitations for Lab Experiments

One of the advantages of using N-(2,3-dimethylphenyl)-4-[(methylsulfonyl)amino]benzamide in lab experiments is its high purity and stability. It can also be easily synthesized using a simple reaction process. However, one of the limitations of using N-(2,3-dimethylphenyl)-4-[(methylsulfonyl)amino]benzamide is its low solubility in water, which can make it difficult to work with in aqueous solutions.

Future Directions

There are several future directions for research on N-(2,3-dimethylphenyl)-4-[(methylsulfonyl)amino]benzamide. One area of research is the development of N-(2,3-dimethylphenyl)-4-[(methylsulfonyl)amino]benzamide analogs with improved solubility and bioavailability. Another area of research is the investigation of the potential use of N-(2,3-dimethylphenyl)-4-[(methylsulfonyl)amino]benzamide in the treatment of other diseases, such as diabetes and neurodegenerative disorders. Additionally, further studies are needed to fully understand the mechanism of action of N-(2,3-dimethylphenyl)-4-[(methylsulfonyl)amino]benzamide and its potential applications in various fields.
Conclusion
In conclusion, N-(2,3-dimethylphenyl)-4-[(methylsulfonyl)amino]benzamide is a chemical compound that has been the subject of scientific research due to its potential applications in various fields. Its anti-cancer properties, anti-inflammatory and anti-oxidant properties, and ability to improve insulin sensitivity make it a promising compound for further research. While there are limitations to using N-(2,3-dimethylphenyl)-4-[(methylsulfonyl)amino]benzamide in lab experiments, its high purity and stability make it a valuable tool for scientific research.

Synthesis Methods

The synthesis of N-(2,3-dimethylphenyl)-4-[(methylsulfonyl)amino]benzamide involves the reaction of 2,3-dimethylaniline with 4-(methylsulfonyl)benzoyl chloride in the presence of a base. The resulting product is then purified through recrystallization to obtain N-(2,3-dimethylphenyl)-4-[(methylsulfonyl)amino]benzamide in its pure form.

Scientific Research Applications

N-(2,3-dimethylphenyl)-4-[(methylsulfonyl)amino]benzamide has been the subject of scientific research due to its potential applications in various fields. One of the main areas of research is in the field of cancer treatment. Studies have shown that N-(2,3-dimethylphenyl)-4-[(methylsulfonyl)amino]benzamide has anti-cancer properties and can inhibit the growth of cancer cells.